Cas no 3117-05-3 (2,3,5-trimethoxycyclohexa-2,5-diene-1,4-dione)

2,3,5-trimethoxycyclohexa-2,5-diene-1,4-dione structure
3117-05-3 structure
Product name:2,3,5-trimethoxycyclohexa-2,5-diene-1,4-dione
CAS No:3117-05-3
MF:C9H10O5
MW:198.172703266144
CID:1452177
PubChem ID:238795

2,3,5-trimethoxycyclohexa-2,5-diene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,3,5-trimethoxycyclohexa-2,5-diene-1,4-dione
    • AC1L61SB
    • trimethoxy-[1,4]benzoquinone
    • MLS002608533
    • CTK1C2542
    • HMS3091M04
    • 2,3,5-trimethoxy-1,4-benzoquinone
    • NSC43333
    • AC1Q6D2P
    • p-Benzoquinone, trimethoxy-
    • SureCN3413590
    • Trimethoxy-[1,4]benzochinon
    • AC1L61SB; trimethoxy-[1,4]benzoquinone; MLS002608533; CTK1C2542; HMS3091M04; 2,3,5-trimethoxy-1,4-benzoquinone; NSC43333; AC1Q6D2P; p-Benzoquinone, trimethoxy-; SureCN3413590; Trimethoxy-[1,4]benzochinon;
    • NSC-43333
    • SMR001527280
    • OIMLWOWVDNEGEN-UHFFFAOYSA-N
    • SCHEMBL3413590
    • BDBM80743
    • 2,3,5-trimethoxy-p-benzoquinone
    • DTXSID90285965
    • cid_238795
    • 2,3,5-Trimethoxybenzo-1,4-quinone #
    • CHEMBL1706640
    • 3117-05-3
    • Inchi: InChI=1S/C9H10O5/c1-12-6-4-5(10)8(13-2)9(14-3)7(6)11/h4H,1-3H3
    • InChI Key: OIMLWOWVDNEGEN-UHFFFAOYSA-N
    • SMILES: COC1=CC(=O)C(=C(C1=O)OC)OC

Computed Properties

  • Exact Mass: 198.0528
  • Monoisotopic Mass: 198.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8Ų
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.25
  • Boiling Point: 384.6°C at 760 mmHg
  • Flash Point: 175.2°C
  • Refractive Index: 1.496
  • PSA: 61.83
  • LogP: 0.17290

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